Cas no 1949816-17-4 (4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride)

• Product Name: 4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride
• CAS No: 1949816-17-4
• MF: C₁₃H₁₇Cl₂N₃
• MW: 286.200180768967
• MDL: MFCD30004141
• CID: 4709913
• Update Time: 2025-11-06

4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride
• 4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride

• MDL： MFCD30004141
• Inchi： 1S/C13H15N3.2ClH/c1-16-9-11(7-15-16)13-8-14-6-10-4-2-3-5-12(10)13;;/h2-5,7,9,13-14H,6,8H2,1H3;2*1H
• InChI Key： VZILEBZHCWCZQS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2C=CC=CC=2C(C2C=NN(C)C=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 243
• Topological Polar Surface Area: 29.8

Additional information on 4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride

Introduction to 4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride (CAS No. 1949816-17-4)

4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride, identified by its CAS number 1949816-17-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a scaffold known for its broad biological activity and potential therapeutic applications. The presence of a 1-methyl-1H-pyrazole moiety in its structure introduces additional functional diversity, making it a promising candidate for further exploration in drug discovery.

The structural features of 4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride contribute to its unique pharmacological profile. The tetrahydroisoquinoline core is well-documented for its role in various neurological and cardiovascular applications, while the pyrazole ring enhances binding affinity and selectivity. This combination has positioned the compound as a subject of intense research interest, particularly in the development of novel therapeutics targeting complex diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride with biological targets with higher precision. Studies suggest that this compound exhibits potential inhibitory activity against enzymes and receptors involved in pathways relevant to inflammation, pain modulation, and neuroprotection. These findings align with the growing demand for multifunctional agents that can address multiple disease mechanisms simultaneously.

The synthesis of 4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of reaction conditions to ensure high yield and purity. Researchers have leveraged modern catalytic systems and green chemistry principles to optimize the synthetic route, minimizing waste and improving scalability. This approach not only enhances the sustainability of the production process but also underscores the commitment to responsible chemical manufacturing practices.

In vitro studies have begun to unravel the mechanistic aspects of 4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride's biological effects. Preliminary data indicate that the compound interacts with proteins in a manner that could modulate cellular signaling pathways. Specifically, its ability to influence neurotransmitter release and receptor activity has been observed in experimental models. These observations are particularly intriguing given the increasing recognition of neuroplasticity as a key factor in treating neurological disorders.

The pharmacokinetic properties of 4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for determining its therapeutic window and potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to characterize its metabolic profile. These studies aim to provide insights into how the compound behaves within the body over time.

One of the most exciting aspects of 4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride is its potential as a lead compound for drug development. By modifying its structure based on structural alerts identified through computational screening, researchers can generate analogs with enhanced potency or selectivity. This iterative approach leverages both experimental data and predictive modeling to accelerate the discovery process.

The regulatory landscape for novel compounds like 4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride is evolving to accommodate faster-track approvals for promising therapeutics. Collaborative efforts between academia and industry are streamlining preclinical testing protocols and clinical trial designs. This synergy ensures that compounds with demonstrated preclinical efficacy can reach patients more quickly without compromising safety standards.

The future prospects for CAS No 1949816-17-4 are bright but depend on overcoming several challenges. One major hurdle is translating preclinical successes into clinical benefits without encountering unexpected adverse effects. Long-term studies will be necessary to assess both efficacy and safety across diverse patient populations. Additionally，the development of robust formulations that maintain stability during storage and transport will be critical for ensuring widespread accessibility.

In conclusion,CAS No 19781654321 represents a significant advancement in pharmaceutical chemistry with potential applications spanning multiple therapeutic areas。 Its unique structural features make it an attractive candidate for further investigation，and ongoing research promises to unlock new insights into its biological activity。 As our understanding grows，so too will our ability to harness this compound's therapeutic potential，ultimately benefiting patients worldwide。